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Compound of Interest

Compound Name: N-carbamoylglutamic acid

Cat. No.: B1273972 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of N-
carbamoylglutamic acid, tailored for researchers, scientists, and drug development

professionals. Adherence to these protocols is essential for ensuring personal safety and

maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
N-carbamoylglutamic acid presents several hazards that necessitate the use of appropriate

personal protective equipment. The primary risks include skin irritation, serious eye irritation,

and potential respiratory irritation. It is also harmful if swallowed.[1][2] The required PPE is

summarized in the table below.
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Body Part
Personal Protective

Equipment
Specifications and Remarks

Eyes

Safety glasses with side-

shields or chemical safety

goggles

Must conform to OSHA or

equivalent standards (e.g., EN

166).

Hands
Chemical-resistant, impervious

gloves

Compatible gloves such as

nitrile rubber are

recommended. Dispose of

contaminated gloves after use.

Skin and Body Laboratory coat

An impervious lab coat should

be worn to prevent skin

contact.

Respiratory
Air-purifying respirator (if

necessary)

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

ventilation is inadequate or as

a precaution when handling

powders.

Operational Plan: Step-by-Step Handling Protocol
1. Engineering Controls:

All procedures involving N-carbamoylglutamic acid should be conducted in a well-

ventilated area.

The use of a laboratory fume hood or mechanical exhaust is required to minimize inhalation

exposure.

2. Preparation of Solutions:

N-carbamoylglutamic acid is a crystalline solid.[3]

For preparing stock solutions, it is soluble in organic solvents such as ethanol (~10 mg/ml),

DMSO (~30 mg/ml), and dimethylformamide (DMF) (~30 mg/ml).[3]
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When dissolving, purge the solvent of choice with an inert gas.[3]

For aqueous solutions, the solubility in PBS (pH 7.2) is approximately 2 mg/ml. It is not

recommended to store aqueous solutions for more than one day.[3]

Avoid generating dust during weighing and transfer.[4]

3. Handling Procedures:

Avoid contact with skin, eyes, and clothing.

Do not ingest or inhale the substance.[3]

Wash hands thoroughly after handling.[3]

Keep the container tightly closed when not in use.

4. Storage:

Store at room temperature in a dry, well-ventilated area.[3]

Keep away from incompatible substances.

Emergency First Aid Procedures
After skin contact: Immediately wash with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing and wash it before reuse. If irritation persists, seek medical

attention.

After eye contact: Immediately flush eyes with plenty of water for 10 to 15 minutes, holding

eyelids open. Consult an ophthalmologist.

After inhalation: Move the individual to fresh air. If breathing is difficult or has stopped,

provide artificial respiration and seek immediate medical attention.[2]

After swallowing: If the person is conscious, wash out their mouth with water. Do not induce

vomiting. Call a physician immediately.
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Disposal Plan
Proper disposal of N-carbamoylglutamic acid and its containers is crucial to prevent

environmental contamination.

1. Waste Collection:

Collect waste N-carbamoylglutamic acid and any contaminated materials (e.g., gloves,

weighing paper) in a suitable, closed, and clearly labeled container for disposal.

2. Disposal Method:

Dispose of the contents and container in accordance with all applicable local, state, and

federal regulations.[2]

Do not allow the substance to enter drains, soil, or surface water.

Contact a licensed professional waste disposal service to arrange for pickup and disposal.

Workflow for Handling N-carbamoylglutamic Acid
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Caption: Workflow for the safe handling of N-carbamoylglutamic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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